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Compound of Interest

Compound Name: trans-1-Iodo-1-octene

CAS No.: 42599-17-7

Cat. No.: B3039170

Get Quote

In the high-stakes arena of drug discovery and total synthesis, trans-1-iodo-1-octene (CAS:

42599-17-7) serves as a critical "molecular lego" block. Unlike its alkynyl precursors or

brominated analogs, this vinyl iodide offers a unique balance of high reactivity in Palladium-

catalyzed cross-couplings and defined stereochemistry (E-geometry).

This guide provides a rigorous technical comparison of trans-1-iodo-1-octene against its

common alternatives (vinyl bromides and cis-isomers). It establishes the "Gold Standard" for

purity characterization using Elemental Analysis (EA) and outlines the causality between

reagent quality and downstream catalytic success.

Characterization & Purity: The Elemental Analysis
Benchmark
For pharmaceutical intermediates, purity is not just about the absence of contaminants; it is

about the confirmation of identity and stoichiometry. While NMR confirms structure, Elemental

Analysis (CHN) is the only method that validates bulk purity, ensuring the reagent is free from

non-chromatographic impurities (e.g., inorganic salts, retained solvent, or moisture) that can

poison sensitive Pd(0) catalysts.
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Theoretical vs. Acceptance Limits
The following table establishes the baseline for trans-1-iodo-1-octene (Formula: C₈H₁₅I, MW:

238.11 g/mol ).

Element Theoretical Mass %
Acceptable
Variance (±0.4%)

Diagnostic Insight

Carbon (C) 40.35% 39.95% – 40.75%

Significant deviation

often indicates solvent

retention (e.g.,

Hexanes).

Hydrogen (H) 6.35% 5.95% – 6.75%

High H% suggests

incomplete drying

(water/solvent).

Iodine (I) 53.30% 52.90% – 53.70%

Low I% typically

signals debromination

or hydrolysis

degradation.

Expert Insight: A common failure mode in synthesizing this compound is the presence of

residual mineral oil or hexanes from the workup. A Carbon value >41% is a red flag for solvent

contamination, which will skew molarity calculations in precise kinetic studies.

Comparative Performance Guide
Why choose trans-1-iodo-1-octene over cheaper or more stable alternatives? The decision

rests on reactivity kinetics and stereochemical retention.

Performance Matrix: Vinyl Iodide vs. Alternatives
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Feature
trans-1-Iodo-1-

Octene

trans-1-Bromo-1-

Octene
cis-1-Iodo-1-Octene

Reactivity (Pd-Cat)
High (Room Temp

active)

Medium (Requires

Heat/Ligands)
High (Similar to trans)

Oxidative Addition Fast (Weak C-I bond)
Slow (Stronger C-Br

bond)
Fast

Stereo-Retention >99% E-isomer >98% E-isomer >99% Z-isomer

Atom Economy
Lower (Iodine is

heavy)

Higher (Bromine is

lighter)
Lower

Cost High Moderate High

Best Use Case

Complex, thermally

sensitive substrates

(Late-stage

functionalization).

Robust, early-stage

building blocks where

heat is tolerated.

Targeted synthesis of

Z-alkenes.

Diagram 1: Reactivity Logic & Decision Pathway
This diagram illustrates the mechanistic decision tree for selecting the Iodide over the Bromide.
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Caption: Decision workflow comparing Vinyl Iodide vs. Bromide based on substrate sensitivity

and reaction conditions.

Experimental Protocols (Self-Validating Systems)
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To ensure the data presented above is reproducible, the following protocols must be adhered

to. These are designed as self-validating systems where the result of one step confirms the

success of the previous.

Protocol A: Stereoselective Synthesis
(Hydrozirconation)
Objective: Synthesis of pure (E)-1-iodo-1-octene from 1-octyne.

Reagent Prep: Charge a flame-dried Schlenk flask with Schwartz’s Reagent (Cp₂ZrHCl, 1.2

equiv) and anhydrous THF under Argon.

Validation: The suspension should be white. A yellow/green tint indicates oxidation of the

Zr species.

Hydrozirconation: Add 1-octyne (1.0 equiv) dropwise at 25°C. Stir for 1 hour.

Mechanism:[1][2][3] The hydride adds syn across the triple bond, placing Zr at the terminal

position.

Validation: The solution should turn clear/yellowish as the insoluble Cp₂ZrHCl is

consumed.

Iodination: Cool to 0°C. Add I₂ (1.2 equiv) in THF dropwise.

Causality: Iodine cleaves the C-Zr bond with retention of configuration, locking in the trans

geometry.

Workup: Quench with dilute HCl, extract with hexanes, and wash with Na₂S₂O₃ (to remove

excess Iodine).

Purification: Pass through a short silica plug (eluting with hexanes) to remove Zr byproducts.

Protocol B: Elemental Analysis Preparation
Objective: Preparing the liquid sample for combustion analysis without volatile loss.
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Encapsulation: Because 1-iodo-1-octene is a liquid, do not use standard tin boats. Use

hermetically sealed tin capsules for liquids.

Weighing: Tare the capsule. Add ~2 mg of sample using a micro-syringe. Cold-weld the

capsule immediately.

Validation: Re-weigh after 60 seconds. If mass decreases, the seal is imperfect (volatile

loss), and the run must be discarded.

Combustion: Run at 980°C with Oxygen boost.

Note: Iodine can poison combustion catalysts. Ensure the analyzer is equipped with

tungsten trioxide (WO₃) or similar halogen scrubbers/additives to prevent low Carbon

readings.

Diagram 2: Synthesis & Validation Workflow
This diagram visualizes the critical path from precursor to validated product.
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Caption: Step-by-step synthesis workflow emphasizing the Quality Control (QC) gates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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